N-[1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)ethyl]-5-(4-methylphenyl)-1,2-oxazole-3-carboxamide

• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N-[1-(1-ethyl-3-methylpyrazol-4-yl)ethyl]-5-(4-methylphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H22N4O2/c1-5-23-11-16(14(4)21-23)13(3)20-19(24)17-10-18(25-22-17)15-8-6-12(2)7-9-15/h6-11,13H,5H2,1-4H3,(H,20,24)
• InChI Key: RUXRRFAWHVZMAE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)C(C)NC(=O)C2=NOC(=C2)C3=CC=C(C=C3)C

Description

N-[1-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)ETHYL]-5-(4-METHYLPHENYL)-3-ISOXAZOLECARBOXAMIDE is a complex organic compound that belongs to the class of pyrazole derivatives. These compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . The structure of this compound includes a pyrazole ring, an isoxazole ring, and a carboxamide group, making it a versatile scaffold in medicinal chemistry.

Preparation Methods

The synthesis of N-[1-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)ETHYL]-5-(4-METHYLPHENYL)-3-ISOXAZOLECARBOXAMIDE involves several steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with 1,3-diketones under acidic conditions.

Formation of the Isoxazole Ring: The isoxazole ring is typically formed by the cyclization of α,β-unsaturated oximes with nitrile oxides.

Coupling Reactions: The final step involves coupling the pyrazole and isoxazole rings with the carboxamide group under specific reaction conditions, such as the use of coupling reagents like EDCI or DCC in the presence of a base.

Chemical Reactions Analysis

N-[1-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)ETHYL]-5-(4-METHYLPHENYL)-3-ISOXAZOLECARBOXAMIDE undergoes various chemical reactions:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific functional groups under appropriate conditions.

Scientific Research Applications

N-[1-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)ETHYL]-5-(4-METHYLPHENYL)-3-ISOXAZOLECARBOXAMIDE has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic systems.

Biology: The compound exhibits significant biological activities, including antileishmanial and antimalarial effects.

Medicine: It is being explored for its potential therapeutic applications in treating neglected tropical diseases.

Industry: The compound’s unique structure makes it useful in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[1-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)ETHYL]-5-(4-METHYLPHENYL)-3-ISOXAZOLECARBOXAMIDE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and receptors involved in the metabolic pathways of parasites, such as Leishmania and Plasmodium.

Pathways: It disrupts the normal functioning of these pathways, leading to the inhibition of parasite growth and survival.

Comparison with Similar Compounds

N-[1-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)ETHYL]-5-(4-METHYLPHENYL)-3-ISOXAZOLECARBOXAMIDE can be compared with other similar compounds:

Pyrazole Derivatives: Compounds like 3(5)-substituted pyrazoles exhibit similar pharmacological activities but differ in their structural features and reactivity.

Isoxazole Derivatives: Isoxazole-containing compounds share similar chemical properties but may vary in their biological activities and applications.